Cas no 1806900-32-2 (4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride)

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valuable for constructing complex heterocyclic compounds. Its reactive carbonyl chloride group enables efficient acylation reactions, while the difluoromethyl and methoxy substituents enhance its utility in medicinal chemistry and agrochemical applications. The chloro group at the 4-position provides a handle for further functionalization via cross-coupling or nucleophilic substitution. This compound's well-defined reactivity profile makes it a preferred choice for researchers developing pharmaceuticals, crop protection agents, and specialty materials. Its stability under standard storage conditions ensures reliable performance in multi-step synthetic routes. The structural features of this pyridine derivative allow for precise modulation of electronic and steric properties in target molecules.

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride structure

1806900-32-2 structure

Product Name:4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride

CAS No:1806900-32-2

MF:C₈H₅Cl₂F₂NO₂

MW:256.033607244492

CID:4872583

Update Time:2025-05-19

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride
- Inchi： 1S/C8H5Cl2F2NO2/c1-15-6-3(9)2-4(7(10)14)13-5(6)8(11)12/h2,8H,1H3
- InChI Key： JQMQGHUBTCHAHW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)Cl)N=C(C(F)F)C=1OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: 2.9
Topological Polar Surface Area: 39.2

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029046490-250mg	4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride	1806900-32-2	97%	250mg	$950.40	2022-03-31
Alichem	A029046490-500mg	4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride	1806900-32-2	97%	500mg	$1,597.40	2022-03-31
Alichem	A029046490-1g	4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride	1806900-32-2	97%	1g	$3,099.20	2022-03-31

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride Related Literature

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Additional information on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride (CAS No. 1806900-32-2)

The compound 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride (CAS No. 1806900-32-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently seek this compound for its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend of precision chemistry in drug discovery, where small structural modifications can drastically improve efficacy. The compound’s CAS No. 1806900-32-2 is often referenced in patent literature, highlighting its relevance in cutting-edge biocatalysis and green chemistry initiatives.

One of the most searched questions related to this compound is: "What are the synthetic routes for 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride?" The answer lies in multi-step processes involving halogenation, methoxylation, and carbonyl chloride formation, often optimized for scalability. Another trending topic is its potential in heterocyclic chemistry, where it serves as a precursor for N-heterocyclic carbene (NHC) ligands and catalysts.

The compound’s physicochemical properties, such as solubility in organic solvents like dichloromethane and tetrahydrofuran, are critical for its handling in laboratory settings. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a common concern among purchasers. Discussions on supply chain transparency and regulatory compliance also frequently mention this compound, reflecting its niche yet vital role in industrial applications.

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In conclusion, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-carbonyl chloride (CAS No. 1806900-32-2) exemplifies the intersection of structural complexity and practical utility. Its role in advancing targeted therapeutics and agrochemical solutions ensures its continued relevance in scientific and industrial discourse.